![molecular formula C21H19NO4 B3431164 Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid CAS No. 886846-30-6](/img/structure/B3431164.png)
Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
Overview
Description
Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic and industrial applications . It has a molecular weight of 349.39 and a molecular formula of C21H19NO4 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C21H19NO4 . The IUPAC name for this compound is 3-(9H-fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 349.39 and a molecular formula of C21H19NO4 .Mechanism of Action
The mechanism of action of Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid is not well understood, but it is believed to be related to its ability to interact with biological macromolecules such as enzymes and receptors. This compound may also act as a structural mimic of natural amino acids, allowing it to bind to specific protein targets and modulate their activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, depending on the specific peptide or peptidomimetic it is incorporated into. For example, this compound-containing peptides have been reported to exhibit antimicrobial activity against various bacteria and fungi, while this compound-based peptidomimetics have been shown to inhibit the activity of enzymes such as proteases and kinases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid is its ease of incorporation into peptides and peptidomimetics using standard solid-phase peptide synthesis protocols. This compound is also relatively stable under standard peptide synthesis conditions, allowing for efficient synthesis of longer peptides. However, this compound can be expensive and difficult to obtain in large quantities, limiting its use in some applications.
Future Directions
Future research on Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid could focus on the development of new synthetic methods for its preparation, as well as the synthesis and evaluation of novel this compound-containing peptides and peptidomimetics with enhanced biological activity. Additionally, this compound-based compounds could be further evaluated for their potential as enzyme inhibitors, receptor agonists/antagonists, and antimicrobial agents, among other applications.
Scientific Research Applications
Fmoc-trans-3-azabicyclo[3.1.0]hexane-2-carboxylic acid has been extensively used in scientific research as a building block for the synthesis of bioactive peptides and peptidomimetics. It has been reported to exhibit various biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. This compound has also been used as a substrate for the synthesis of enzyme inhibitors and receptor agonists/antagonists.
properties
IUPAC Name |
(1R,2S,5S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO4/c23-20(24)19-17-9-12(17)10-22(19)21(25)26-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-8,12,17-19H,9-11H2,(H,23,24)/t12-,17-,19+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTOGCFAOJIQONJ-LLSQANQASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1C(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]1[C@H](N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886846-30-6 | |
Record name | rac-(1R,2S,5S)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-azabicyclo[3.1.0]hexane-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.